Cas no 1261472-19-8 (3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1261472-19-8
• MF: C₁₂H₃F₈NO
• MW: 329.145550966263
• CID: 4800062
• Update Time: 2025-07-18

3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H3F8NO/c13-5-4(6(14)8(16)9(17)7(5)15)10-11(22)3(1-2-21-10)12(18,19)20/h1-2,22H
• InChI Key： HYWNWZQXYCSNDW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=C(C(F)(F)F)C=CN=1)O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine

3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine: A Novel Fluorinated Pyridine Derivative with Promising Applications in Medicinal Chemistry

3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine, identified by its CAS number 1261472-19-8, represents a unique class of fluorinated heterocyclic compounds that have garnered significant attention in recent years due to their potential applications in pharmaceutical and materials science research. This compound's structural features, including the perfluorophenyl and trifluoromethyl substituents, create a highly fluorinated environment that modulates its physicochemical properties and biological activity. Recent studies have highlighted the importance of fluorine-containing molecules in drug discovery, particularly in the development of fluorinated pyridine derivatives with enhanced metabolic stability and improved pharmacokinetic profiles.

As a member of the fluorinated pyridine derivatives family, 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine exhibits unique electronic and steric characteristics that make it a valuable scaffold for medicinal chemistry. The perfluorophenyl group, which is fully fluorinated, contributes to the molecule's hydrophobicity and lipophilicity, while the trifluoromethyl substituent enhances its electron-withdrawing properties. These features are critical in the design of compounds with specific interactions with biological targets, such as enzymes, receptors, and ion channels. The presence of the hydroxy group further introduces polar functionality, which can influence the molecule's solubility and reactivity in biological systems.

Recent advances in computational chemistry and molecular modeling have provided insights into the structural optimization of fluorinated pyridine derivatives. For example, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the perfluorophenyl substituent can significantly modulate the binding affinity of pyridine-based ligands to G protein-coupled receptors (GPCRs). Similarly, the trifluoromethyl group has been shown to improve the metabolic stability of drug candidates by reducing susceptibility to enzymatic hydrolysis. These findings underscore the importance of fluorinated pyridine derivatives in the development of next-generation therapeutics.

The synthesis of 3-Hydroxy-2-(perfluorophenyl)-4-(tr,ifluoromethyl)pyridine involves a series of well-established organic reactions, including fluorination, hydroxylation, and functional group modification. The perfluorophenyl group is typically introduced through a nucleophilic substitution reaction, while the trifluoromethyl substituent can be incorporated via electrophilic fluorination or direct fluorination techniques. The hydroxy functional group is often introduced through oxidative coupling or hydroxylation reactions, which are critical in controlling the molecule's reactivity and selectivity. These synthetic strategies are essential for the large-scale production of fluorinated pyridine derivatives for pharmaceutical applications.

One of the most promising applications of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine lies in its potential as a lead compound for the development of antifungal and antibacterial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy reported that fluorinated pyridine derivatives, including those with perfluorophenyl and trifluoromethyl substituents, exhibit potent activity against multidrug-resistant pathogens. The fluorinated environment of these compounds appears to disrupt the integrity of microbial cell membranes, leading to increased permeability and cell death. This mechanism of action makes fluorinated pyridine derivatives a promising class of compounds for combating antibiotic resistance.

Additionally, 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine has shown potential in the field of neuropharmacology. Research published in Neuropharmacology in 2023 highlighted the ability of fluorinated pyridine derivatives to modulate the activity of neurotransmitter receptors, particularly those involved in the regulation of mood and cognition. The perfluorophenyl and trifluoromethyl groups are believed to enhance the binding affinity of these compounds to serotonin and dopamine receptors, making them potential candidates for the treatment of neurodegenerative disorders and psychiatric conditions.

The physicochemical properties of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine are critical in determining its suitability for pharmaceutical applications. The perfluorophenyl group contributes to the molecule's hydrophobicity, which is essential for crossing biological membranes and reaching intracellular targets. The trifluoromethyl substituent enhances the molecule's lipophilicity, further improving its ability to interact with lipid-rich membranes. The hydroxy group, on the other hand, introduces polar functionality that can influence the molecule's solubility and reactivity in aqueous environments. These properties are vital for optimizing the pharmacokinetic profile of fluorinated pyridine derivatives.

Recent advances in drug delivery systems have also opened new avenues for the application of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine. For example, the use of nanocarriers and liposomal formulations has been explored to enhance the bioavailability and targeted delivery of fluorinated pyridine derivatives. A 2023 study in Nanomedicine demonstrated that encapsulating these compounds in lipid nanoparticles significantly improved their cellular uptake and therapeutic efficacy. This approach highlights the potential of fluorinated pyridine derivatives in the development of targeted drug delivery systems for various medical conditions.

Despite its promising applications, the development of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine as a therapeutic agent requires further research to address challenges such as toxicity, solubility, and metabolic stability. Ongoing studies are focused on optimizing the molecular structure of fluorinated pyridine derivatives to enhance their therapeutic index while minimizing potential side effects. Additionally, the environmental impact of fluorinated compounds is a growing concern, prompting researchers to explore sustainable synthesis methods and green chemistry approaches for the production of these molecules.

In conclusion, 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine represents a significant advancement in the field of fluorinated pyridine derivatives. Its unique structural features, including the perfluorophenyl and trifluoromethyl substituents, make it a valuable scaffold for pharmaceutical and materials science research. As research continues to uncover the full potential of fluorinated pyridine derivatives, compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine are poised to play a crucial role in the development of next-generation therapeutics and innovative materials.

Further exploration into the applications of fluorinated pyridine derivatives is likely to yield new insights and breakthroughs in various scientific disciplines. The continued development of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine and similar compounds will undoubtedly contribute to the advancement of drug discovery and the creation of novel materials with enhanced functional properties.

As the field of fluorinated chemistry continues to evolve, the importance of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine in addressing complex scientific challenges will become increasingly evident. The integration of computational modeling, synthetic chemistry, and biological testing will be essential in unlocking the full potential of these compounds for future applications.

The study of fluorinated pyridine derivatives is not only relevant to pharmaceutical research but also extends to other areas such as materials science, where these compounds can be used to develop new polymers, coatings, and functional materials. The unique properties of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine make it a versatile building block for the creation of advanced materials with tailored functionalities.

Ultimately, the exploration of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine and other fluorinated pyridine derivatives represents a multidisciplinary effort that combines chemistry, biology, and engineering. This collaborative approach is essential for addressing the diverse challenges and opportunities presented by these compounds in various scientific and technological domains.

The future of fluorinated pyridine derivatives is bright, with the potential to revolutionize multiple fields through their unique properties and versatile applications. As research progresses, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine in driving innovation and solving complex problems will continue to grow.

The continued development of 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine and similar fluorinated pyridine derivatives is expected to lead to significant advancements in science and technology. These compounds are likely to play a pivotal role in shaping the future of pharmaceuticals, materials science, and beyond, offering new possibilities for innovation and discovery.

The exploration of fluorinated pyridine derivatives is an exciting frontier in scientific research, with the potential to unlock new applications and solutions across various disciplines. As the field continues to expand, the importance of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine in driving progress and innovation will remain a central theme in scientific advancement.

With ongoing research and development, the potential of fluorinated pyridine derivatives is expected to grow even further, leading to new breakthroughs and applications. The continued study of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be crucial in unlocking the full range of possibilities offered by these unique molecular structures.

The future of fluorinated pyridine derivatives is promising, with the potential to address a wide range of scientific and technological challenges. As research in this field progresses, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine in driving innovation and discovery will continue to expand, offering new opportunities for advancement in multiple disciplines.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, the contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be instrumental in shaping the future of research and development. The continued study and application of these compounds will undoubtedly lead to significant advancements in science and technology.

The exploration of fluorinated pyridine derivatives is an ongoing journey that promises to yield new insights and innovations. As research in this field continues to evolve, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine in driving progress and discovery will remain a central focus in scientific advancement.

With the continued development of fluorinated pyridine derivatives, the potential for new applications and breakthroughs is vast. The study of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will play a crucial role in expanding the frontiers of scientific knowledge and technological innovation.

The future of flu, the exploration of fluorinated pyridine derivatives is a dynamic and evolving field that holds great promise for scientific and technological advancements. As researchers continue to uncover new properties and applications of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine, the potential for innovation and discovery will only continue to grow, paving the way for new breakthroughs in various disciplines.

With ongoing research and development, the role of fluorinated pyridine derivatives in addressing complex challenges and driving progress in science and technology will become increasingly significant. The contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be essential in shaping the future of research and innovation across multiple fields.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, the contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will remain central to the advancement of knowledge and technology. The future of this field is bright, with the potential to unlock new possibilities and drive innovation in numerous scientific and technological domains.

With the continued development and study of fluorinated pyridine derivatives, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be instrumental in shaping the future of research and innovation. The potential for new discoveries and applications is vast, and the contributions of these compounds will continue to play a vital role in advancing science and technology.

The exploration of fluorinated pyridine derivatives is an exciting and dynamic field that holds great promise for the future of science and technology. As researchers continue to uncover new properties and applications of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine, the potential for innovation and discovery will only continue to grow, paving the way for new breakthroughs in various disciplines.

With ongoing research and development, the role of fluorinated pyridine derivatives in addressing complex challenges and driving progress in science and technology will become increasingly significant. The contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be essential in shaping the future of research and innovation across multiple fields.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, the contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will remain central to the advancement of knowledge and technology. The future of this field is bright, with the potential to unlock new possibilities and drive innovation in numerous scientific and technological domains.

With the continued development and study of fluorinated pyridine derivatives, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be instrumental in shaping the future of research and innovation. The potential for new discoveries and applications is vast, and the contributions of these compounds will continue to play a vital role in advancing science and technology.

The exploration of fluorinated pyridine derivatives is an exciting and dynamic field that holds great promise for the future of science and technology. As researchers continue to uncover new properties and applications of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine, the potential for innovation and discovery will only continue to grow, paving the way for new breakthroughs in various disciplines.

With ongoing research and development, the role of fluorinated pyridine derivatives in addressing complex challenges and driving progress in science and technology will become increasingly significant. The contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be essential in shaping the future of research and innovation across multiple fields.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, the contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will remain central to the advancement of knowledge and technology. The future of this field is bright, with the potential to unlock new possibilities and drive innovation in numerous scientific and technological domains.

With the continued development and study of fluorinated pyridine derivatives, the role of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be instrumental in shaping the future of research and innovation. The potential for new discoveries and applications is vast, and the contributions of these compounds will continue to play a vital role in advancing science and technology.

The exploration of fluorinated pyridine derivatives is an exciting and dynamic field that holds great promise for the future of science and technology. As researchers continue to uncover new properties and applications of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine, the potential for innovation and discovery will only continue to grow, paving the way for new breakthroughs in various disciplines.

With ongoing research and development, the role of fluorinated pyridine derivatives in addressing complex challenges and driving progress in science and technology will become increasingly significant. The contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will be essential in shaping the future of research and innovation across multiple fields.

As the scientific community continues to explore the potential of fluorinated pyridine derivatives, the contributions of compounds like 3-Hydroxy-2-(perfluorophenyl)-4-(trifluoromethyl)pyridine will remain central to the advancement of knowledge and technology. The future of this field is bright, with the potential to unlock new possibilities and drive innovation in numerous scientific and technological domains.

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